Cas no 877825-72-4 (6-amino-7-fluoro-3,4-dihydroquinazolin-4-one)

• Product Name: 6-amino-7-fluoro-3,4-dihydroquinazolin-4-one
• CAS No: 877825-72-4
• MF: C₈H₆FN₃O
• MW: 179.151144504547
• MDL: MFCD07847852
• CID: 3109085
• PubChem ID: 135622318
• Update Time: 2025-11-07

6-amino-7-fluoro-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-7-fluoroquinazolin-4(3H)-one
• 6-amino-7-fluoro-3,4-dihydroquinazolin-4-one
• 877825-72-4
• SCHEMBL13195987
• G26797
• 6-AMINO-7-FLUORO-4(3H)-QUINAZOLINONE
• 850-389-3
• Z166632342
• AKOS005137299
• 6-amino-7-fluoro-3H-quinazolin-4-one
• 6-Amino-7-fluoroquinazolin-4-ol
• EN300-23901
• CS-0135439
• SCHEMBL3307881
• CKB82572

• MDL： MFCD07847852
• Inchi： 1S/C8H6FN3O/c9-5-2-7-4(1-6(5)10)8(13)12-3-11-7/h1-3H,10H2,(H,11,12,13)
• InChI Key： QWHMKSRMYPVROB-UHFFFAOYSA-N
• SMILES： FC1=CC2=C(C(NC=N2)=O)C=C1N

Computed Properties

• Exact Mass: 179.04948999Da
• Monoisotopic Mass: 179.04948999Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-amino-7-fluoro-3,4-dihydroquinazolin-4-one

6-Amino-7-Fluoro-3,4-Dihydroquinazolin-4-One: A Comprehensive Overview

The compound 6-amino-7-fluoro-3,4-dihydroquinazolin-4-one, identified by the CAS Registry Number 877825-72-4, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and potential applications in pharmaceuticals. The structure of this molecule is characterized by a quinazolinone core with an amino group at position 6 and a fluorine atom at position 7, which contributes to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of quinazolinones as scaffolds for the development of novel therapeutic agents. The presence of the amino group at position 6 and the fluorine atom at position 7 in 6-amino-7-fluoro-3,4-dihydroquinazolin-4-one introduces significant electronic and steric effects, making this compound a promising candidate for various biological assays. Researchers have explored its potential as an anti-inflammatory agent, antitumor drug, and enzyme inhibitor, demonstrating its versatility in medicinal chemistry.

In terms of synthesis, several methods have been reported to prepare 6-amino-7-fluoro-3,4-dihydroquinazolin-4-one. One common approach involves the condensation of amines with carbonyl compounds under specific reaction conditions. The introduction of the fluorine atom at position 7 is typically achieved through nucleophilic substitution or electrophilic fluorination techniques. These synthetic strategies not only ensure high yields but also allow for fine-tuning of the molecule's properties to suit specific applications.

The biological evaluation of 6-amino-7-fluoro-3,4-dihydroquinazolin-4-one has revealed its potent activity against various enzymes and cellular targets. For instance, recent studies have demonstrated its ability to inhibit kinases involved in cancer cell proliferation, making it a potential candidate for anticancer drug development. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, showing promising results that warrant further investigation.

The structural modifications of this compound have also been studied to enhance its pharmacokinetic properties. Researchers have focused on optimizing the molecule's solubility, bioavailability, and metabolic stability by introducing various substituents or altering existing functional groups. These efforts aim to translate the compound's promising in vitro activity into effective therapeutic agents with minimal side effects.

In conclusion, 6-amino-7-fluoro-3,4-dihydroquinazolin-4-one represents a valuable molecule in contemporary drug discovery research. Its unique chemical structure and diverse biological activities make it a subject of intense interest among chemists and biologists alike. As ongoing studies continue to uncover new applications and optimize its properties, this compound holds great potential for advancing medical science and improving human health.